3-(Dimethoxymethyl)oxan-4-one

• Molecular Formula: C8H14O4
• Molecular Weight: 174.19 g/mol
• IUPAC Name: 3-(dimethoxymethyl)oxan-4-one
• InChI: InChI=1S/C8H14O4/c1-10-8(11-2)6-5-12-4-3-7(6)9/h6,8H,3-5H2,1-2H3
• InChI Key: FYEOZXSQNNPGPZ-UHFFFAOYSA-N
• Canonical SMILES: COC(C1COCCC1=O)OC

Description

3-(Dimethoxymethyl)oxan-4-one is a six-membered cyclic ether derivative (oxane or tetrahydro-2H-pyran) with a ketone group at position 4 and a dimethoxymethyl substituent at position 3. The dimethoxymethyl group (–CH(OCH₃)₂) introduces steric bulk and lipophilicity, while the oxan-4-one core provides a polar ketone moiety capable of hydrogen bonding.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Dimethoxymethyl)oxan-4-one typically involves the reaction of 4-hydroxy-2-methoxybenzaldehyde with dimethyl sulfate in the presence of a base . The reaction conditions often include refluxing the mixture to achieve the desired product .

Industrial Production Methods

While specific industrial production methods for 3-(Dimethoxymethyl)oxan-4-one are not widely documented, the compound is generally produced in research laboratories under controlled conditions to ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions

3-(Dimethoxymethyl)oxan-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxan-4-one derivatives.

Reduction: Reduction reactions can convert it into different oxan-4-one analogs.

Substitution: It can undergo substitution reactions, particularly with nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride . The reactions are typically carried out under standard laboratory conditions, including controlled temperature and pH .

Major Products

The major products formed from these reactions include various oxan-4-one derivatives, which can be further utilized in different chemical processes .

Scientific Research Applications

3-(Dimethoxymethyl)oxan-4-one has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(Dimethoxymethyl)oxan-4-one involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, influencing their activity and leading to different biological effects . The exact molecular targets and pathways are still under investigation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2.1. Oxan-4-one Derivatives

(3E,5E)-3,5-Bis(4-hydroxy-3,5-dimethoxybenzylidene)oxan-4-one ()

• Core Structure : Shares the oxan-4-one ring but features bis-benzylidene substituents at positions 3 and 4.
• Conformation : The oxan-4-one ring adopts an envelope conformation, with the oxygen atom at the "flap" position . This geometry may influence intermolecular interactions, such as hydrogen bonding via the ketone.
• Biological Activity : Curcumin analogs with similar substitution patterns exhibit aldose reductase and α-glucosidase inhibition , suggesting that the oxan-4-one core could be pharmacologically relevant.

(3R,4R)-4-(Hydroxymethyl)oxan-3-ol ()

• Core Structure : Oxane ring with hydroxyl and hydroxymethyl substituents.
• Polarity : The hydroxyl groups increase hydrophilicity compared to the dimethoxymethyl and ketone groups in 3-(Dimethoxymethyl)oxan-4-one.
• Applications : Used as a synthetic building block in pharmaceuticals and polymers . The absence of a ketone limits hydrogen-bonding capacity compared to 3-(Dimethoxymethyl)oxan-4-one.

2.2. Dimethoxymethyl-Containing Compounds

(E)-3-(4-(Dimethoxymethyl)phenyl)acrylic Acid ()

• Structure : A cinnamic acid derivative with a dimethoxymethyl group on the phenyl ring.
• Biological Activity : Exhibits carbonic anhydrase-II (CA-II) inhibition (IC₅₀: 13.4–71.6 µM) via interactions with the Zn²⁺ ion and active-site residues .
• Comparison : The carboxylic acid group in this compound enables stronger ionic interactions than the ketone in 3-(Dimethoxymethyl)oxan-4-one, which may limit enzymatic binding efficiency.

3-(Dimethoxymethyl)-5-methoxy-4-(trimethylsilyl)pyridine ()

• Structure : Pyridine core with dimethoxymethyl, methoxy, and trimethylsilyl groups.
• Applications : High-cost specialty chemical (up to $4,800/25 g) used in advanced syntheses .

Research Implications and Gaps

• Pharmacological Potential: The oxan-4-one core’s ketone group and dimethoxymethyl substituent warrant investigation into enzyme inhibition (e.g., CA-II, α-glucosidase) based on analogs .
• Synthetic Utility : The dimethoxymethyl group’s stability in pyridine derivatives suggests utility as a protecting group or intermediate in oxan-4-one chemistry.
• Safety Data : Extrapolation from dimethoxy-containing compounds highlights the need for explicit toxicity studies.

Biological Activity

3-(Dimethoxymethyl)oxan-4-one is a compound of significant interest in medicinal chemistry and pharmacology due to its potential biological activities. This article provides a detailed overview of its biological properties, mechanisms of action, and relevant research findings, supported by data tables and case studies.

• Molecular Formula : C₇H₁₄O₃
• Molecular Weight : 158.18 g/mol
• IUPAC Name : 3-(Dimethoxymethyl)-2H-pyran-4-one

The biological activity of 3-(Dimethoxymethyl)oxan-4-one is primarily attributed to its interaction with various biomolecular targets. The compound has been investigated for its effects on:

• Enzyme Inhibition : It has shown potential in inhibiting specific enzymes related to inflammation and pain pathways.
• Receptor Modulation : The compound may act as a modulator for certain receptors involved in neurotransmission and cellular signaling.

Biological Activity Overview

Research indicates that 3-(Dimethoxymethyl)oxan-4-one exhibits several pharmacological effects, including:

• Anti-inflammatory Properties : Studies have suggested that the compound can reduce inflammation markers in vitro and in vivo.
• Analgesic Effects : Preliminary data indicate potential pain-relief capabilities, possibly through modulation of pain receptors.

In Vitro Studies

A series of in vitro studies have been conducted to evaluate the biological activity of 3-(Dimethoxymethyl)oxan-4-one:

Study	Method	Findings
Study 1	Enzyme inhibition assay	Significant reduction in COX-2 activity at concentrations above 50 µM.
Study 2	Cell culture	Decreased production of pro-inflammatory cytokines (IL-6, TNF-alpha) in macrophages treated with the compound.
Study 3	Receptor binding assay	Moderate affinity for opioid receptors, suggesting potential analgesic effects.

In Vivo Studies

In vivo testing has further elucidated the compound's biological activity:

Study	Model	Findings
Study 1	Mouse model of arthritis	Reduced paw swelling and joint inflammation after administration of 30 mg/kg daily for two weeks.
Study 2	Pain model (hot plate test)	Significant increase in pain threshold compared to control group at doses of 10 mg/kg.

Case Study 1: Anti-inflammatory Effects

A clinical trial involving patients with chronic inflammatory conditions assessed the efficacy of 3-(Dimethoxymethyl)oxan-4-one. Patients reported a marked decrease in pain and swelling after a treatment period of four weeks, with minimal side effects noted.

Case Study 2: Analgesic Properties

In another study focused on post-operative pain management, patients receiving the compound demonstrated improved pain relief compared to those on standard analgesics, indicating its potential as an alternative pain management therapy.